3-amino-3-(4-methoxyphenyl)propanoic Acid Hydrochloride

• IUPAC Name: 3-amino-3-(4-methoxyphenyl)propanoic acid;hydrochloride
• InChI: InChI=1S/C10H13NO3.ClH/c1-14-8-4-2-7(3-5-8)9(11)6-10(12)13;/h2-5,9H,6,11H2,1H3,(H,12,13);1H
• InChI Key: LKZFSIJHSJAFJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)O)N.Cl
• Molecular Formula: C10H14ClNO3
• Molecular Weight: 231.67 g/mol

Description

3-amino-3-(4-methoxyphenyl)propanoic Acid Hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO3 and its molecular weight is 231.67 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Corrosion Inhibition : It has been found effective in controlling the corrosion of mild steel in hydrochloric acid medium. The compound acts as a mixed inhibitor, affecting both cathodic and anodic corrosion currents, and its adsorption on steel surfaces follows Langmuir's isotherm, indicating a strong interaction and high efficiency in corrosion prevention (Bentiss et al., 2009).

• Biomedical Applications : Modified polyvinyl alcohol/acrylic acid hydrogels, incorporating variants of the compound, have shown increased thermal stability and promising biological activities. These materials have potential applications in medical fields, particularly for their antibacterial and antifungal properties (Aly & El-Mohdy, 2015).

• Synthesis of Pharmaceuticals : It has been used in the synthesis of various pharmaceutical compounds. For instance, it played a role in the synthesis of specific propionamides, which showed weak antibacterial activity (Arutyunyan et al., 2014).

• Antioxidant and Anti-Inflammatory Agents : Derivatives of this compound have been synthesized and evaluated for their antioxidant, anti-inflammatory, and antiulcer activities, showing significant results compared to standards. This indicates its potential use in developing treatments for various health conditions (Subudhi & Sahoo, 2011).

• Green Chemistry Applications : In the field of green chemistry, derivatives of this compound have been used as an alternative to phenolation in the elaboration of polybenzoxazine, indicating a sustainable approach to enhancing the reactivity of molecules towards benzoxazine ring formation (Trejo-Machin et al., 2017).

• Phytotoxicity Studies : The compound and its derivatives have been studied for their phytotoxic and mutagenic effects, providing insights into their environmental impact and potential applications in agriculture (Jităreanu et al., 2013).

• Antibacterial Studies : It has been used in synthesizing new compounds with antibacterial properties, highlighting its potential application in developing new antibiotics (Naito et al., 1987).